Inhibitors inhibitors | Vulcanchem An inhibitor is any agent that interferes with the activity of an enzyme. Inhibitors may affect the binding of enzyme to substrate, or catalysis (via modification of the enzyme's active site), or both. Researchers use enzyme inhibitors to define metabolic pathways and to understand enzyme reaction mechanisms. Many drugs are designed as inhibitors of target enzymes. Inhibition is also a natural phenomenon. Cells regulate metabolic pathways by specific inhibition of key enzymes.

VCID Product Name CAS No. MF
VC0006544 a-993610 C19H17ClF3N3O
VC0007038 Ldl-IN-3 C24H36O3Si
VC0004652 bPiDDB C24H38Br2N2
VC0001468 TG 100801 Hydrochloride 1018069-81-2 C33H31Cl2N5O3
VC0001565 Niraparib 1038915-60-4 C19H20N4O
VC0007251 Teludipine Hydrochloride 108700-03-4 C28H39ClN2O6
VC0001826 Cefozopran 113359-04-9 C19H17N9O5S2
VC0002398 Sivelestat 127373-66-4 C20H22N2O7S
VC0003061 Quiflapon Sodium 147030-01-1 C34H34ClN2NaO3S
VC0003140 Moxifloxacin 151096-09-2 C21H24FN3O4
VC0005909 3-phenyl-1H-quinazoline-2,4-dithione 16081-93-9 C14H10N2S2
VC0003670 (E)-C-HDMAPP ammonium 188860-26-6 C27H28N6O2
VC0004494 Bibo 3304 trifluoroacetate 191868-14-1 C31H36F3N7O5
VC0006933 [3-[2-[(Dimethylamino)methyl]-1-hydroxycyclohexyl]phenyl] 2-[4-(2-methylpropyl)phenyl]propanoate 269079-66-5 C₂₈H₃₉NO₃
VC0005870 VK-28 312611-92-0 C16H21N3O2
VC0005455 HQNO 341-88-8 C16H21NO2
VC0006019 PF-04859989 34783-48-7 C9H10N2O2
VC0006385 Dexoxadrol 4741-41-7 C20H23NO2
VC0005861 1-(3-Benzyl-2-iminobenzimidazol-1-yl)-3-(4-methylphenoxy)propan-2-ol 488745-62-6 C24H25N3O2
VC0004003 Nipecotic acid 60252-41-7 C6H11NO2
VC0006710 CID 9861174 6223-35-4 C15H18NaO3S
VC0007574 Daporinad 658084-64-1 C24H29N3O2
VC0006058 2-Morpholin-4-ylethyl 2-(4-oxo-2-phenylchromen-8-yl)acetate 87626-58-2 C23H23NO5
VC0005024 Verubulin Hydrochloride 917369-31-4 C17H18ClN3O
VC0006303 2-Thiophenecarboxamide, 5-[6-[(4-methyl-1-piperazinyl)methyl]-1H-benzimidazol-1-yl]-3-[(1S)-1-[2-(trifluoromethyl)phenyl]ethoxy]- 929095-27-2 C27H28F3N5O2S